Cas no 2383782-55-4 (2-Chloro-4-fluoro-3-iodobenzaldehyde)

• Product Name: 2-Chloro-4-fluoro-3-iodobenzaldehyde
• CAS No: 2383782-55-4
• MF: C₇H₃ClFIO
• MW: 284.45
• CID: 5087385
• Update Time: 2026-03-02

2-Chloro-4-fluoro-3-iodobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-fluoro-3-iodobenzaldehyde

• Inchi： 1S/C7H3ClFIO/c8-6-4(3-11)1-2-5(9)7(6)10/h1-3H
• InChI Key： VDPMJKHBCCULDM-UHFFFAOYSA-N
• SMILES： C1(Cl)=C(I)C(F)=CC=C1C=O

Additional information on 2-Chloro-4-fluoro-3-iodobenzaldehyde

Introduction to 2-Chloro-4-fluoro-3-iodobenzaldehyde (CAS No: 2383782-55-4)

2-Chloro-4-fluoro-3-iodobenzaldehyde, identified by the Chemical Abstracts Service Number (CAS No) 2383782-55-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of aryl aldehydes, characterized by the presence of a formyl group (-CHO) attached to an aromatic ring. The unique substitution pattern, featuring chlorine, fluorine, and iodine atoms at specific positions on the benzene ring, imparts distinct electronic and steric properties that make it a valuable intermediate in synthetic chemistry.

The structural configuration of 2-Chloro-4-fluoro-3-iodobenzaldehyde is highly versatile, enabling its use in a variety of chemical transformations. The chlorine atom at the 2-position and the fluorine atom at the 4-position influence the reactivity of the benzaldehyde moiety, while the iodine atom at the 3-position provides a handle for further functionalization. This combination of substituents makes it an attractive building block for constructing more complex molecular architectures.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. 2-Chloro-4-fluoro-3-iodobenzaldehyde has emerged as a key intermediate in the synthesis of several pharmacologically active compounds. Its role in constructing heterocyclic scaffolds, which are prevalent in many drugs, has been particularly noteworthy. For instance, studies have demonstrated its utility in the preparation of substituted benzothiazoles, benzimidazoles, and quinolines—heterocycles known for their broad spectrum of biological activities.

One of the most compelling aspects of 2-Chloro-4-fluoro-3-iodobenzaldehyde is its application in cross-coupling reactions. These reactions are fundamental to modern synthetic organic chemistry and have revolutionized the way complex molecules are assembled. The iodine atom at the 3-position allows for palladium-catalyzed cross-coupling with a wide range of electrophiles and nucleophiles, including aryl halides, alkynes, and organometallic reagents. This capability has been exploited to generate novel derivatives with potential therapeutic applications.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in drug design. The presence of a fluorine atom in 2-Chloro-4-fluoro-3-iodobenzaldehyde not only enhances metabolic stability but also modulates binding affinity to biological targets. This has led to increased interest in developing fluorinated analogs of existing drugs as well as entirely new molecular entities. For example, fluorinated benzaldehydes have shown promise in inhibiting enzymes involved in cancer metabolism and inflammation.

The synthesis of 2-Chloro-4-fluoro-3-iodobenzaldehyde itself is an intricate process that requires careful optimization to ensure high yield and purity. Traditional synthetic routes often involve multi-step sequences starting from commercially available precursors such as chlorobenzene or fluorobenzene derivatives. Advanced techniques like transition metal catalysis and flow chemistry have been employed to improve efficiency and scalability.

In addition to its pharmaceutical applications, 2-Chloro-4-fluoro-3-iodobenzaldehyde has found utility in materials science and agrochemical research. Its ability to serve as a precursor for functionalized aromatic compounds makes it valuable for developing advanced materials with tailored properties. For instance, researchers have explored its use in creating liquid crystals and organic semiconductors due to its rigid aromatic core and electron-withdrawing substituents.

The growing demand for 2-Chloro-4-fluoro-3-iodobenzaldehyde has prompted several chemical manufacturers to invest in its large-scale production. Ensuring consistent quality and purity is paramount, given its critical role in synthesizing high-value compounds. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to verify the identity and purity of this compound.

Future research directions may focus on exploring new synthetic methodologies that further streamline the preparation of 2-Chloro-4-fluoro-3-iodobenzaldehyde while minimizing environmental impact. Green chemistry principles are increasingly being integrated into pharmaceutical synthesis, emphasizing sustainable practices such as solvent recovery and catalytic efficiency. Additionally, computational modeling techniques may be employed to predict reactivity patterns and optimize reaction conditions.

The versatility of 2-Chloro-4-fluoro-3-iodobenzaldehyde ensures its continued relevance in both academic research and industrial applications. As our understanding of biological systems evolves, new therapeutic targets will emerge, driving demand for innovative molecular building blocks like this compound. By leveraging its unique structural features, chemists can continue to unlock new possibilities in drug discovery and material design.